1-[Phenyl(3,4,5-trimethoxyphenyl)methyl]-1,4-diazepane

• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol
• IUPAC Name: 1-[phenyl-(3,4,5-trimethoxyphenyl)methyl]-1,4-diazepane
• InChI: InChI=1S/C21H28N2O3/c1-24-18-14-17(15-19(25-2)21(18)26-3)20(16-8-5-4-6-9-16)23-12-7-10-22-11-13-23/h4-6,8-9,14-15,20,22H,7,10-13H2,1-3H3
• InChI Key: FPPFSSBNTOQSST-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(C2=CC=CC=C2)N3CCCNCC3

Description

1-[Phenyl(3,4,5-trimethoxyphenyl)methyl]-1,4-diazepane is a compound that features a diazepane ring substituted with a phenyl group and a 3,4,5-trimethoxyphenyl group

Preparation Methods

The synthesis of 1-[Phenyl(3,4,5-trimethoxyphenyl)methyl]-1,4-diazepane typically involves multistep reactionsThe reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity .

Chemical Reactions Analysis

1-[Phenyl(3,4,5-trimethoxyphenyl)methyl]-1,4-diazepane can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where common reagents include alkyl halides and nucleophiles like amines or thiols.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Chemistry: It serves as a building block